N-(2-((6-(pyridin-3-ylamino)pyridazin-3-yl)amino)ethyl)cinnamamide
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Description
N-(2-((6-(pyridin-3-ylamino)pyridazin-3-yl)amino)ethyl)cinnamamide is a useful research compound. Its molecular formula is C20H20N6O and its molecular weight is 360.421. The purity is usually 95%.
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Scientific Research Applications
Antifungal and Insecticidal Activities
N-(2-((6-(pyridin-3-ylamino)pyridazin-3-yl)amino)ethyl)cinnamamide derivatives have been explored for their antifungal and insecticidal properties. A study involving the design, synthesis, and evaluation of novel cinnamide derivatives, including compounds structurally related to this compound, revealed significant fungicidal activities against plant pathogens and moderate nematicidal activities. The incorporation of a chlorine atom in the pyridine ring was found to enhance fungicidal activity, suggesting potential agricultural applications (Xiao et al., 2011).
Nucleophilic Catalysis
Pyridazine derivatives, including those with structural similarities to this compound, have shown promising results in nucleophilic catalysis. One study found that pyridazines with amino groups could exceed the catalytic activity of DMAP in certain reactions, indicating potential utility in synthetic chemistry and catalysis (Tamaki et al., 2016).
Organic Synthesis
Compounds structurally related to this compound have been utilized in the synthesis of complex organic molecules. For example, the aerobic oxidative coupling of 2-aminopyridines with cinnamaldehydes, facilitated by copper bromide, has led to the formation of 3-formyl-2-phenyl-imidazo[1,2-a]pyridines. This process illustrates the compound's role in facilitating key steps in the synthesis of heterocyclic compounds, which are important in pharmaceuticals and materials science (Bharate et al., 2015).
Anthelmintic Activity
Cinnamamide derivatives, including those related to this compound, have shown anthelmintic activity against specific parasitic worms. Research in this area has led to the development of compounds with significant efficacy against the mouse pinworm Syphacia obvelata, indicating potential therapeutic applications in veterinary medicine or public health (Alaimo & Hatton, 1976).
Properties
IUPAC Name |
(E)-3-phenyl-N-[2-[[6-(pyridin-3-ylamino)pyridazin-3-yl]amino]ethyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N6O/c27-20(11-8-16-5-2-1-3-6-16)23-14-13-22-18-9-10-19(26-25-18)24-17-7-4-12-21-15-17/h1-12,15H,13-14H2,(H,22,25)(H,23,27)(H,24,26)/b11-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFZAVOXPWIXELA-DHZHZOJOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CC(=O)NCCNC2=NN=C(C=C2)NC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C(=O)NCCNC2=NN=C(C=C2)NC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.